Cas no 844694-84-4 (Deoxydonepezil)

Deoxydonepezil structure
Deoxydonepezil structure
Product Name:Deoxydonepezil
CAS No:844694-84-4
MF:C24H31NO2
MW:365.508446931839
CID:847149
PubChem ID:23653045
Update Time:2024-10-26

Deoxydonepezil Chemical and Physical Properties

Names and Identifiers

    • Donepezil impurity E
    • 1-benzyl-4-[(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methyl]piperidine
    • Deoxy Donepezil
    • PIPERIDINE, 4-[(2,3-DIHYDRO-5,6-DIMETHOXY-1H-INDEN-2-YL)METHYL]-1-(PHENYLMETHYL)-
    • Deoxydonepezil
    • R1RR44GBEN
    • 1-Benzyl-4-((5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methyl)piperidine
    • Piperidine, 4-((2,3-dihydro-5,6-dimethoxy-1H-inden-2-yl)methyl)-1-(phenylmethyl)-
    • Donepezil impurity, deoxydonepezil- [USP]
    • PIP047
    • Donepezil hydrochloride impurity, deoxydonepezil- [USP]
    • 4-[(2,3-Dihydro-5,6-dimethoxy-1H-inden-2-yl)methyl]-1-(phenylmethyl)piperidine (ACI)
    • 1-Benzyl-4-[(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methyl]piperidine; 4-[(2,3-Dihydro-5,6-dimethoxy-1H-inden-2-yl)methyl]-1-(phenylmethyl)piperidine
    • Donepezil hydrochloride impurity, deoxydonepezil-(USP)
    • CHEMBL486699
    • Donepezil impurity, deoxydonepezil-(USP)
    • DTXSID20233439
    • SCHEMBL13605247
    • 844694-84-4
    • Deoxy Donepezil (hydrochloride)
    • DTXCID70155930
    • UNII-R1RR44GBEN
    • Donepezil hydrochloride impurity, deoxydonepezil-[USP]
    • Q27287675
    • 2-[(1-benzylpiperidin-4-yl)methyl]-5,6-dimethoxyindane hydrochloride
    • CHEMBL1187012
    • BDBM50271226
    • 1-BENZYL-4-((5,6-DIMETHOXYINDAN-2-YL)METHYL)PIPERIDINE
    • Donepezil impurity, deoxydonepezil-[USP]
    • Inchi: 1S/C24H31NO2/c1-26-23-15-21-13-20(14-22(21)16-24(23)27-2)12-18-8-10-25(11-9-18)17-19-6-4-3-5-7-19/h3-7,15-16,18,20H,8-14,17H2,1-2H3
    • InChI Key: DUOWFFYJKGBOQB-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC2=C(C=1)CC(C2)CC1CCN(CC2C=CC=CC=2)CC1)OC

Computed Properties

  • Exact Mass: 365.235479232g/mol
  • Monoisotopic Mass: 365.235479232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 21.7

Deoxydonepezil Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen ,  Hydrochloric acid Catalysts: Palladium Solvents: Methanol ,  Water ;  20 d, 30 atm, 65 °C
2.1 Reagents: Acetic acid ,  Sodium cyanoborohydride Solvents: Methanol ;  18 h, rt
Reference
Novel Donepezil-Based Inhibitors of Acetyl- and Butyrylcholinesterase and Acetylcholinesterase-Induced β-Amyloid Aggregation
Camps, Pelayo; et al, Journal of Medicinal Chemistry, 2008, 51(12), 3588-3598

Production Method 2

Reaction Conditions
1.1 Reagents: Acetic acid ,  Sodium cyanoborohydride Solvents: Methanol ;  18 h, rt
Reference
Novel Donepezil-Based Inhibitors of Acetyl- and Butyrylcholinesterase and Acetylcholinesterase-Induced β-Amyloid Aggregation
Camps, Pelayo; et al, Journal of Medicinal Chemistry, 2008, 51(12), 3588-3598

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrogen ,  Hydrochloric acid Catalysts: Palladium Solvents: Methanol ,  Water ;  6 d, 28 atm, 65 °C
2.1 Reagents: Acetic acid ,  Sodium cyanoborohydride Solvents: Methanol ;  18 h, rt
Reference
Novel Donepezil-Based Inhibitors of Acetyl- and Butyrylcholinesterase and Acetylcholinesterase-Induced β-Amyloid Aggregation
Camps, Pelayo; et al, Journal of Medicinal Chemistry, 2008, 51(12), 3588-3598

Deoxydonepezil Raw materials

Deoxydonepezil Preparation Products

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